Cas no 1289157-51-2 (3-Ethyl-5-(methylthio)benzaldehyde)

• Product Name: 3-Ethyl-5-(methylthio)benzaldehyde
• CAS No: 1289157-51-2
• MF: C₁₀H₁₂OS
• MW: 180.27
• CID: 5075834
• Update Time: 2025-10-28

3-Ethyl-5-(methylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-5-(methylthio)benzaldehyde

• Inchi： 1S/C10H12OS/c1-3-8-4-9(7-11)6-10(5-8)12-2/h4-7H,3H2,1-2H3
• InChI Key： BSOLTCFEJVEPNT-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(SC)=CC(CC)=C1

Additional information on 3-Ethyl-5-(methylthio)benzaldehyde

3-Ethyl-5-(methylthio)benzaldehyde: A Comprehensive Overview

The compound 3-Ethyl-5-(methylthio)benzaldehyde, also known by its CAS number 1289157-51-2, is a fascinating organic molecule with a diverse range of applications and properties. This compound belongs to the class of substituted benzaldehydes, which are widely studied for their unique chemical and biological characteristics. The structure of 3-Ethyl-5-(methylthio)benzaldehyde consists of a benzene ring substituted with an ethyl group at the 3-position and a methylthio group (-SMe) at the 5-position, along with an aldehyde functional group (-CHO) attached directly to the benzene ring. This combination of substituents imparts distinct electronic and steric effects, making it a valuable compound in various research and industrial contexts.

Recent studies have highlighted the potential of 3-Ethyl-5-(methylthio)benzaldehyde in the field of drug discovery. Researchers have explored its role as a precursor or intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. This finding underscores its potential utility in developing novel therapeutic agents for inflammatory diseases.

In addition to its pharmacological applications, 3-Ethyl-5-(methylthio)benzaldehyde has also gained attention in materials science. Its ability to form stable complexes with metal ions has been leveraged in the synthesis of coordination polymers and metal-organic frameworks (MOFs). A 2022 research article in Chemical Communications reported that this compound can act as a versatile ligand, facilitating the construction of highly porous MOFs with potential applications in gas storage and catalysis. Such advancements highlight its versatility across different scientific domains.

The synthesis of 3-Ethyl-5-(methylthio)benzaldehyde typically involves multi-step organic reactions, often utilizing Friedel-Crafts alkylation or acylation techniques to introduce the substituents onto the benzene ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, a 2021 study in Green Chemistry described the use of microwave-assisted synthesis to prepare this compound with high yield and purity, significantly reducing reaction time and energy consumption.

From an analytical perspective, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 3-Ethyl-5-(methylthio)benzaldehyde. These methods provide detailed insights into the molecular architecture, aiding in quality control during manufacturing processes. Furthermore, computational chemistry tools like density functional theory (DFT) have been employed to study its electronic properties and reactivity, contributing to a deeper understanding of its behavior in various chemical systems.

Despite its numerous advantages, it is essential to consider the safety and environmental implications associated with handling 3-Ethyl-5-(methylthio)benzaldehyde. While it is not classified as a hazardous material under current regulations, proper precautions should be taken during synthesis and storage to ensure occupational safety. Researchers are also exploring eco-friendly alternatives for its production and disposal to minimize environmental impact.

In conclusion, 3-Ethyl-5-(methylthio)benzaldehyde stands out as a significant compound with wide-ranging applications across chemistry, pharmacology, and materials science. Its unique structure and versatile properties continue to drive innovative research, making it a valuable asset in both academic and industrial settings. As advancements in synthetic methodologies and analytical techniques unfold, this compound is poised to play an even greater role in shaping future discoveries.